1-(2,4-Dichloro-5-fluoro-phenyl)-cyclopropanecarbonitrile

• Molecular Formula: C10H6Cl2FN
• Molecular Weight: 230.06 g/mol
• IUPAC Name: 1-(2,4-dichloro-5-fluorophenyl)cyclopropane-1-carbonitrile
• InChI: InChI=1S/C10H6Cl2FN/c11-7-4-8(12)9(13)3-6(7)10(5-14)1-2-10/h3-4H,1-2H2
• InChI Key: LCZGCHLFPMRUQR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C#N)C2=CC(=C(C=C2Cl)Cl)F

Description

1-(2,4-Dichloro-5-fluoro-phenyl)-cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C10H6Cl2FN and its molecular weight is 230.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-(2,4-dichloro-5-fluorophenyl)acetonitrile (1 g, 4.9 mmol, Eq: 1.00) was dissolved in toluene (4 mL). 1,2-Dibromoethane (1.38 g, 634 μL, 7.35 mmol, Eq: 1.50), aqueous NaOH-solution (4.31 mL, 12.5 M; 53.9 mmol, Eq: 11.0) and tertrabutylammonium bromide (348 mg, 1.08 mmol, Eq: 0.22) were added to the above suspension and vigorously stirred at RT for 4 h. The reaction mixture was diluted with water and extracted with AcOEt. The organic solution was washed with 1 N aqueous HCl, then with brine, dried over Na2SO4, filtered and evaporated to dryness. The crude material was purified by flash chromatography (silica gel, 50 g, 0% to 50% EtOAc in heptane) to yield example 461a) (1.13 g; 100%) as an off-white solid. 1H-NMR (CDCl3, 250 MHz) δ [ppm]: 7.51 (1 proton, d, 6.7 Hz); 7.16 (1, proton, d; 8.9 Hz); 1.76-1.80 (2 protons, m); 1.31-1.36 (2 protons, m)